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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synergistic effects of Triclopyr ester
when combined with other common herbicides. By examining experimental data and detailed

methodologies, this document aims to offer objective insights into the enhanced efficacy of

these herbicide mixtures for the control of various weed species, particularly invasive and

woody plants.

Enhanced Efficacy Through Synergism: An
Overview
Triclopyr ester, a selective systemic herbicide that mimics the plant hormone auxin, is highly

effective for controlling broadleaf weeds and woody plants.[1] Its efficacy can be significantly

enhanced when tank-mixed with other herbicides, leading to a broader spectrum of controlled

weeds, improved long-term performance, and in some cases, a reduction in the required

application rates.[2] This synergistic action is often attributed to the complementary modes of

action of the combined herbicides.

Comparative Efficacy of Triclopyr Ester
Combinations
The following tables summarize quantitative data from various studies assessing the

performance of Triclopyr ester in combination with other herbicides.
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Table 1: Triclopyr Ester & Glyphosate for Invasive Shrub
Control
This study demonstrates the synergistic effect of combining Triclopyr ester with glyphosate for

the control of Autumn Olive (Elaeagnus umbellata) and Morrow's Honeysuckle (Lonicera

morrowii). While Triclopyr alone was effective against Autumn Olive and glyphosate alone was

effective against Morrow's Honeysuckle, the combination provided strong control of both

species.[3]

Herbicide
Treatment

Application Rate
(kg ae/ha)

Autumn Olive
Canopy Reduction
(%)

Morrow's
Honeysuckle
Canopy Reduction
(%)

Triclopyr ester 3.4 100 56

Glyphosate 3.4 22 100

Triclopyr ester +

Glyphosate
1.7 + 1.7 90 100

Triclopyr ester +

Glyphosate
2.2 + 1.1 98 100

Triclopyr ester +

Glyphosate
2.7 + 0.7 99 96

Data sourced from a study on invasive shrub control.[3]

Table 2: Triclopyr Ester & Picloram for Hardwood Brush
Control
This research highlights the effectiveness of combining Triclopyr ester with picloram for

controlling mixed hardwood brush. The combination was one of only two treatments that

provided acceptable topkill through two growing seasons.[4]
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Herbicide Treatment Application Rate (lb a/A) Overall Brush Control

Triclopyr ester 1.0 Unacceptable

Picloram (pellets) 3.0 Unacceptable

Triclopyr ester + Picloram

(pellets)
1.0 + 3.0 Acceptable

Based on a study on hardwood brush control.[4][5]

Table 3: Triclopyr Ester & 2,4-D for Woody Plant Control
Tank-mixing Triclopyr ester with 2,4-D is a common practice for controlling a wide range of

woody plants, including briars, willow, and tallow. The combination leverages the

complementary strengths of both herbicides.[6] While specific comparative data is limited in the

search results, the combination is widely recommended for its broad-spectrum efficacy. One

study reported that a combination of Triclopyr plus 2,4-D resulted in 92% canopy reduction of

Morrow's honeysuckle and 81% reduction of burning bush.[7]

Herbicide
Treatment

Application Rate
(kg ae/ha)

Morrow's
Honeysuckle
Canopy Reduction
(%)

Burning Bush
Canopy Reduction
(%)

Triclopyr ester 3.4 97 76

Triclopyr ester + 2,4-D Not Specified + 2.2 92 81

Glyphosate + Triclopyr

ester (Standard)
3.4 + 1.7 98 99

Data sourced from a study on exotic shrub suppression.[7]

Experimental Protocols
Foliar Herbicide Trial for Invasive Shrub Control
(Triclopyr Ester & Glyphosate)
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This protocol outlines the methodology used in the study of Triclopyr ester and glyphosate

combinations for controlling Autumn Olive and Morrow's Honeysuckle.[3]

Experimental Design: Treatments were applied to five individual plants of each species.

Herbicide Application: Foliar herbicide treatments were applied using a CO2-powered, hand-

held sprayer equipped with a TeeJet #5500 Adjustable ConeJet nozzle with an X-12 tip. The

application volume was 935 L/ha, based on the shrub canopy basal area.[3]

Adjuvant: All herbicide combinations included a non-ionic surfactant at a concentration of

0.25% v/v.[3]

Evaluation: Canopy reduction was visually estimated 50 weeks after treatment.[3]

Statistical Analysis: Data were subjected to analysis of variance by species, and means were

compared using Fisher's Protected L.S.D. when the treatment effect was significant.[3]

Experimental Setup Application Evaluation & Analysis

Select 5 plants of
Autumn Olive &

 Morrow's Honeysuckle

Prepare Triclopyr ester &
glyphosate combinations

with 0.25% non-ionic surfactant

Calibrate CO2-powered sprayer
with TeeJet #5500 nozzle

Apply herbicide to foliage
at 935 L/ha
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canopy reduction

at 50 weeks

ANOVA and Fisher's
Protected L.S.D. test

Click to download full resolution via product page

Experimental workflow for invasive shrub control trial.

Hardwood Brush Control Trial (Triclopyr Ester &
Picloram)
This protocol describes the methodology for the study on controlling mixed hardwood brush.[4]

[5]

Experimental Design: Treatments were randomly assigned to three 1/60-acre plots in a

completely randomized design. Forty hardwood stems per plot were randomly selected and

tagged.[4]
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Herbicide Application: The liquid herbicide (Triclopyr ester) was applied with a backpack

mist blower. The pellet herbicide (picloram) was broadcast by hand.[4]

Evaluation: The effectiveness of the treatments was evaluated based on the "topkill" of the

brush over two growing seasons.[4]

Statistical Analysis: The data, recorded as percent topkill per plot, were converted to arcsin

proportion for statistical analysis using ANOVA (0.05). Duncan's Multiple Range Tests were

used to evaluate differences among treatment means.[5]

Signaling Pathways and Synergistic Action
Triclopyr, as a synthetic auxin, disrupts plant growth by causing uncontrolled cell division and

elongation. It is believed to bind to auxin receptors, leading to the degradation of transcriptional

repressors and the subsequent over-expression of auxin-responsive genes. This hormonal

imbalance ultimately leads to plant death.

When combined with a herbicide with a different mode of action, such as glyphosate, the

synergistic effect can be explained by the simultaneous disruption of two critical metabolic

pathways. Glyphosate inhibits the EPSP synthase enzyme in the shikimate pathway, which is

essential for the production of aromatic amino acids.
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Simplified signaling pathways of Triclopyr ester and Glyphosate.
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The simultaneous disruption of hormonal regulation by Triclopyr ester and essential amino

acid synthesis by glyphosate creates a multi-faceted attack on the plant's metabolic systems,

leading to a more rapid and complete death than either herbicide could achieve alone. This

represents a powerful strategy for managing difficult-to-control weed species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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